3-bromo-N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 3-bromo-N-(2-tert-butyl-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)benzamide
• InChI: InChI=1S/C16H18BrN3O2S/c1-16(2,3)20-14(12-8-23(22)9-13(12)19-20)18-15(21)10-5-4-6-11(17)7-10/h4-7H,8-9H2,1-3H3,(H,18,21)
• InChI Key: SBRXFBPGFSLXIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CS(=O)CC2=N1)NC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C16H18BrN3O2S
• Molecular Weight: 396.3 g/mol

Description

3-bromo-N-(2-(tert-butyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C16H18BrN3O2S and its molecular weight is 396.3. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Structural Analysis : A study by Saeed et al. (2020) focused on the synthesis and X-ray structure characterization of antipyrine derivatives, which are structurally similar to the compound . This research included Hirshfeld surface analysis and DFT calculations, revealing insights into the molecular interactions and stability of such compounds (Saeed et al., 2020).

• Antibacterial Applications : Palkar et al. (2017) reported the design, synthesis, and antibacterial activity of novel analogs of pyrazol-5-ones. These compounds showed promising activity against bacteria like Staphylococcus aureus, indicating potential for developing new antibacterial agents (Palkar et al., 2017).

• Antimicrobial Activity in Heterocyclic Compounds : Gad-Elkareem et al. (2011) explored the synthesis and antimicrobial activity of new thio-substituted ethyl nicotinate and thieno[2,3-b]pyridine derivatives. This study contributes to understanding the antimicrobial properties of such heterocyclic compounds (Gad-Elkareem et al., 2011).

• Heterocyclic Synthesis Techniques : The research by Vasylyev et al. (1999) demonstrated methods for synthesizing heterocycles containing tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine, which is relevant to understanding the synthesis pathways of similar compounds (Vasylyev et al., 1999).

• Catalytic Applications in Organic Synthesis : Han et al. (2011) utilized acrylamides derived from pyrazole in asymmetric cycloaddition reactions, highlighting the role of such compounds in facilitating specific organic synthesis processes (Han et al., 2011).

• Potential Antitumor and Antioxidant Agents : Research by Hamama et al. (2013) focused on the synthesis of new 1,3,4‐thiadiazoles, which have potential as antitumor and antioxidant agents. This indicates the broader implications of heterocyclic compounds in medicinal chemistry (Hamama et al., 2013).